Cas no 380574-56-1 (3-{4-(dimethylamino)phenylmethylidene}-1H,2H,3H-cyclopentabquinoline-9-carboxylic acid)

• Product Name: 3-{4-(dimethylamino)phenylmethylidene}-1H,2H,3H-cyclopentabquinoline-9-carboxylic acid
• CAS No: 380574-56-1
• MF: C₂₂H₂₀N₂O₂
• MW: 344.406405448914
• CID: 5742955
• PubChem ID: 6533512
• Update Time: 2025-06-27

3-{4-(dimethylamino)phenylmethylidene}-1H,2H,3H-cyclopentabquinoline-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z46108273
• (3E)-3-[[4-(dimethylamino)phenyl]methylidene]-1,2-dihydrocyclopenta[b]quinoline-9-carboxylic acid
• 380574-56-1
• 3-{[4-(dimethylamino)phenyl]methylidene}-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid
• (3E)-3-{[4-(dimethylamino)phenyl]methylidene}-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylic acid
• 3-{[4-(dimethylamino)phenyl]methylidene}-1H,2H,3H-cyclopenta[b]quinoline-9-carboxylicacid
• AB00712551-01
• EN300-00889
• 3-(4-Dimethylamino-benzylidene)-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid
• 3-{4-(dimethylamino)phenylmethylidene}-1H,2H,3H-cyclopentabquinoline-9-carboxylic acid

• Inchi： 1S/C22H20N2O2/c1-24(2)16-10-7-14(8-11-16)13-15-9-12-18-20(22(25)26)17-5-3-4-6-19(17)23-21(15)18/h3-8,10-11,13H,9,12H2,1-2H3,(H,25,26)/b15-13+
• InChI Key： AVUQSBUWLFDCRI-FYWRMAATSA-N
• SMILES： OC(C1C2C=CC=CC=2N=C2/C(=C/C3C=CC(=CC=3)N(C)C)/CCC2=1)=O

Computed Properties

• Exact Mass: 344.152477885g/mol
• Monoisotopic Mass: 344.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 53.4Ų

Additional information on 3-{4-(dimethylamino)phenylmethylidene}-1H,2H,3H-cyclopentabquinoline-9-carboxylic acid

Introduction to 3-{4-(dimethylamino)phenylmethylidene}-1H,2H,3H-cyclopentabquinoline-9-carboxylic acid (CAS No. 380574-56-1)

The compound 3-{4-(dimethylamino)phenylmethylidene}-1H,2H,3H-cyclopentabquinoline-9-carboxylic acid, identified by its CAS number 380574-56-1, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a cyclopentabquinoline core conjugated with an N,N-dimethylamino substituent and a phenylmethylidene group, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery.

Recent studies have highlighted the structural versatility of cyclopentabquinoline derivatives, which exhibit remarkable stability and binding affinity towards various biological targets. The presence of the dimethylamino moiety in the molecule enhances its pharmacological activity by influencing both electronic and steric properties, making it an attractive scaffold for designing novel therapeutic agents. The carboxylic acid functionality at the 9-position further extends its utility as a reactive site for further derivatization, enabling the synthesis of more complex analogs with tailored biological profiles.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in modulating enzyme activity and receptor interactions. Preliminary studies suggest that derivatives of 3-{4-(dimethylamino)phenylmethylidene}-1H,2H,3H-cyclopentabquinoline-9-carboxylic acid may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various pathological conditions. The rigid cyclopentabquinoline backbone provides a stable platform for optimizing binding interactions, while the electron-donating nature of the dimethylamino group enhances solubility and bioavailability.

The phenylmethylidene (benzylidene) component of the molecule introduces additional conformational flexibility, allowing for diverse orientations relative to the core scaffold. This feature is particularly valuable in designing molecules that can engage multiple binding pockets simultaneously, a strategy often employed in the development of multitarget drugs. The carboxylic acid group also serves as a potential site for hydrogen bonding interactions with biological targets, further enhancing binding affinity.

Advances in computational chemistry have enabled more efficient virtual screening of compounds like 3-{4-(dimethylamino)phenylmethylidene}-1H,2H,3H-cyclopentabquinoline-9-carboxylic acid, allowing researchers to predict binding modes and optimize structures before experimental synthesis. Molecular docking studies have revealed promising interactions with proteins involved in cancer metabolism and inflammation pathways, suggesting its potential as a lead compound for further development.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Key steps include condensation reactions to form the cyclopentabquinoline core, followed by functionalization at the 9-position with a carboxylic acid group. The introduction of the dimethylamino substituent and benzylidene moiety requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have improved the efficiency of these transformations, making large-scale production more feasible.

From a medicinal chemistry perspective, derivatives of 3-{4-(dimethylamino)phenylmethylidene}-1H,2H,3H-cyclopentabquinoline-9-carboxylic acid hold promise for addressing unmet medical needs. The structural features present in this molecule align well with current trends in drug design, emphasizing modularity and adaptability. By leveraging biocatalysis and flow chemistry techniques, researchers can rapidly explore structural diversity while maintaining high enantioselectivity—a critical factor for many therapeutic applications.

The pharmacokinetic properties of this compound are also under investigation. In vitro studies have shown that derivatives exhibit reasonable metabolic stability while maintaining sufficient solubility for oral administration. The influence of the dimethylamino group on pharmacokinetic profiles is particularly noteworthy; it can enhance permeability across biological membranes while minimizing adverse effects associated with excessive basicity.

Future directions in research may focus on exploring analogs with modified substitution patterns or incorporating additional functional groups to enhance bioactivity. The integration of machine learning algorithms into drug discovery pipelines promises to accelerate the identification of promising candidates derived from scaffolds like cyclopentabquinoline, including our target compound. Such computational approaches can predict novel derivatives with enhanced potency or selectivity against specific disease targets.

In conclusion,3-{4-(dimethylamino)phenylmethylidene}-1H,2H,3H-cyclopentabquinoline-9-carboxylic acid (CAS No. 380574-56-1) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of structural features positions it as a valuable scaffold for future drug development efforts across multiple therapeutic areas.